Cas no 2229361-40-2 (tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate
• CAS No: 2229361-40-2
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 5846788
• PubChem ID: 165703478
• Update Time: 2025-06-11

tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate
• EN300-1901641
• 2229361-40-2

• Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(17)16-4-5-18-7-9(16)8-6-14-10(13)15-8/h6,9H,4-5,7H2,1-3H3,(H3,13,14,15)
• InChI Key： MWKZTUYIHSKDAF-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C2=CN=C(N)N2)C1

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 93.5Ų

Additional information on tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate

Comprehensive Overview of tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate (CAS No. 2229361-40-2)

The compound tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate (CAS No. 2229361-40-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. This molecule features a unique combination of a morpholine ring and an imidazole moiety, making it a valuable intermediate in the synthesis of bioactive compounds. Its structural complexity and functional groups, such as the tert-butyl ester and amino substituents, contribute to its versatility in drug discovery and development.

In recent years, the demand for heterocyclic compounds like tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate has surged due to their applications in designing kinase inhibitors and other therapeutic agents. Researchers are particularly interested in its potential role in targeting cancer and inflammatory diseases, aligning with current trends in precision medicine. The compound's CAS No. 2229361-40-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate involves multi-step organic reactions, often starting from commercially available morpholine derivatives. Key steps include protection-deprotection strategies and cross-coupling reactions, which are critical for achieving high purity and yield. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for further applications.

From an industrial perspective, scalability and cost-effectiveness are paramount for tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate. Manufacturers are increasingly adopting green chemistry principles to minimize environmental impact, a topic highly relevant to today's sustainability-focused market. Questions about its storage conditions, solubility, and stability are commonly raised by users, underscoring the need for detailed technical documentation.

In summary, tert-butyl 3-(2-amino-1H-imidazol-5-yl)morpholine-4-carboxylate (CAS No. 2229361-40-2) represents a critical building block in modern medicinal chemistry. Its structural features and functional groups make it indispensable for researchers exploring new therapeutic avenues. As the scientific community continues to investigate its potential, this compound is poised to remain a focal point in drug development pipelines worldwide.